molecular formula C20H25NO2 B5738407 N-(2,3-dimethylphenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide

N-(2,3-dimethylphenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide

Cat. No.: B5738407
M. Wt: 311.4 g/mol
InChI Key: PMCCUCYSWAWFRP-UHFFFAOYSA-N
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Description

N-(2,3-dimethylphenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide, also known as DIPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DIPA belongs to the class of compounds known as phenoxyacetamides, which have been shown to exhibit a wide range of biological activities. In

Mechanism of Action

The mechanism of action of N-(2,3-dimethylphenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of certain signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway, which is involved in cell proliferation and differentiation.
Biochemical and Physiological Effects
This compound has been shown to exhibit a wide range of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the production of inflammatory mediators such as prostaglandins and cytokines. This compound has also been shown to inhibit the proliferation of cancer cells and induce apoptosis in cancer cells. In vivo studies have shown that this compound can reduce inflammation and pain in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide has several advantages as a compound for scientific research. It is relatively easy to synthesize and has been optimized to produce high yields and purity. This compound also exhibits a wide range of biological activities, making it a versatile compound for various applications. However, this compound also has some limitations for lab experiments. It is a relatively new compound, and there is still much to learn about its mechanism of action and potential applications. This compound also has limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-(2,3-dimethylphenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide. One area of research is the development of new derivatives of this compound with enhanced biological activities. Another area of research is the investigation of the mechanism of action of this compound and its potential targets in various signaling pathways. Additionally, more research is needed to explore the potential applications of this compound in various fields such as medicine, agriculture, and materials science. Overall, this compound is a promising compound for scientific research, and further studies on its properties and applications are warranted.

Synthesis Methods

The synthesis of N-(2,3-dimethylphenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide involves the reaction of 2,3-dimethylbenzoyl chloride with 2-isopropyl-5-methylphenol in the presence of a base such as sodium hydroxide. The resulting product is then reacted with ethyl acetate and sodium hydroxide to form the final compound, this compound. The synthesis of this compound has been optimized to produce high yields and purity, making it an attractive compound for scientific research.

Scientific Research Applications

N-(2,3-dimethylphenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide has been used extensively in scientific research due to its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, this compound has been shown to exhibit anti-inflammatory properties and has been studied for its potential use in the treatment of various inflammatory diseases. In agriculture, this compound has been shown to exhibit herbicidal activity and has been studied for its potential use as a herbicide. In materials science, this compound has been studied for its potential use as a building block for the synthesis of new materials.

Properties

IUPAC Name

N-(2,3-dimethylphenyl)-2-(5-methyl-2-propan-2-ylphenoxy)acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H25NO2/c1-13(2)17-10-9-14(3)11-19(17)23-12-20(22)21-18-8-6-7-15(4)16(18)5/h6-11,13H,12H2,1-5H3,(H,21,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PMCCUCYSWAWFRP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C(C)C)OCC(=O)NC2=CC=CC(=C2C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H25NO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

311.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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